Cas no 1171927-57-3 ((2,3-dichlorophenyl)methanesulfonamide)

• Product Name: (2,3-dichlorophenyl)methanesulfonamide
• CAS No: 1171927-57-3
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• MDL: MFCD12922860
• CID: 5242740
• PubChem ID: 62084562
• Update Time: 2026-03-08

(2,3-dichlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)methanesulfonamide
• Benzenemethanesulfonamide, 2,3-dichloro-

• MDL： MFCD12922860
• Inchi： 1S/C7H7Cl2NO2S/c8-6-3-1-2-5(7(6)9)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： NPHSJAWJXNCLAL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CS(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5

Additional information on (2,3-dichlorophenyl)methanesulfonamide

Recent Advances in the Study of (2,3-dichlorophenyl)methanesulfonamide (CAS: 1171927-57-3)

The compound (2,3-dichlorophenyl)methanesulfonamide (CAS: 1171927-57-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic applications. Recent studies have explored its potential as a modulator of key biological pathways, with a focus on its structural specificity and binding affinity to target proteins. The compound's unique chemical scaffold, characterized by the dichlorophenyl moiety and sulfonamide group, makes it a valuable candidate for further drug development.

One of the most notable findings in recent research is the role of (2,3-dichlorophenyl)methanesulfonamide in inhibiting carbonic anhydrase isoforms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective inhibition of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, revealing key interactions with zinc-coordinated residues. These insights provide a foundation for the design of next-generation CA IX inhibitors with improved selectivity and potency.

In addition to its enzyme inhibitory properties, (2,3-dichlorophenyl)methanesulfonamide has shown potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge investigated its effects on NF-κB signaling pathways, which are central to inflammatory responses. The compound was found to suppress the activation of NF-κB in macrophage cells, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its applicability in treating chronic inflammatory diseases, although further in vivo studies are required to validate its efficacy and safety.

The synthesis and optimization of (2,3-dichlorophenyl)methanesulfonamide derivatives have also been a focus of recent research. A team at the Scripps Research Institute reported a novel synthetic route that improves yield and scalability while maintaining high purity. The study highlighted the importance of protecting group strategies and solvent selection in achieving optimal reaction conditions. Furthermore, computational modeling has been employed to predict the pharmacokinetic properties of these derivatives, aiding in the identification of candidates with favorable drug-like characteristics.

Despite these advancements, challenges remain in the clinical translation of (2,3-dichlorophenyl)methanesulfonamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable therapeutic agents. Future research directions may include combination therapies with existing drugs and exploration of its potential in other disease models beyond cancer and inflammation.